Cas no 149607-81-8 (Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester)

• Product Name: Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester
• CAS No: 149607-81-8
• MF: C₃₆H₆₆O₁₀
• MW: 658.903253078461
• CID: 100159
• PubChem ID: 5214727
• Update Time: 2025-04-18

Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester
• bis(3-dodecanoyloxy-2-hydroxypropyl) hexanedioate
• WM-3
• BIS(3-DODECANOYLOXY-2-HYDROXYPROPYL) ADIPATE
• Bis[3-(dodecanoyloxy)-2-hydroxypropyl] hexanedioate
• DTXSID50410519
• 149607-81-8

• Inchi： 1S/C36H66O10/c1-3-5-7-9-11-13-15-17-19-23-33(39)43-27-31(37)29-45-35(41)25-21-22-26-36(42)46-30-32(38)28-44-34(40)24-20-18-16-14-12-10-8-6-4-2/h31-32,37-38H,3-30H2,1-2H3
• InChI Key： KNXCRXVEYZHQEA-UHFFFAOYSA-N
• SMILES： O(CC(COC(CCCCC(=O)OCC(COC(CCCCCCCCCCC)=O)O)=O)O)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 658.46578
• Monoisotopic Mass: 658.46559830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 37
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 145.66

Hexanedioic acid,1,6-bis[2-hydroxy-3-[(1-oxododecyl)oxy]propyl] ester Security Information

• Safety Instruction： 23-24/25